Cas no 1806984-20-2 (6-Bromo-2-hydroxypyridine-3-acetonitrile)

• Product Name: 6-Bromo-2-hydroxypyridine-3-acetonitrile
• CAS No: 1806984-20-2
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 4901147
• Update Time: 2025-05-19

6-Bromo-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C7H5BrN2O/c8-6-2-1-5(3-4-9)7(11)10-6/h1-2H,3H2,(H,10,11)
• InChI Key： FGVXDVGSSXHODT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC#N)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Additional information on 6-Bromo-2-hydroxypyridine-3-acetonitrile

Recent Advances in the Application of 6-Bromo-2-hydroxypyridine-3-acetonitrile (CAS: 1806984-20-2) in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-2-hydroxypyridine-3-acetonitrile (CAS: 1806984-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its bromo and hydroxypyridine moieties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, making it a focal point for ongoing research.

One of the key areas of interest is the role of 6-Bromo-2-hydroxypyridine-3-acetonitrile in the development of kinase inhibitors. Kinases are pivotal targets in cancer therapy, and the structural features of this compound allow for efficient modulation of kinase activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer. The study emphasized the compound's ability to enhance binding affinity and selectivity, thereby reducing off-target effects.

In addition to its applications in oncology, 6-Bromo-2-hydroxypyridine-3-acetonitrile has been explored for its antimicrobial properties. Research conducted by a team at the University of Cambridge in 2024 revealed its efficacy against drug-resistant bacterial strains, particularly MRSA. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, a pathway that is distinct from traditional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

Another noteworthy application is in the field of neurodegenerative diseases. A recent study in ACS Chemical Neuroscience reported the compound's potential as a scaffold for developing neuroprotective agents. The researchers utilized 6-Bromo-2-hydroxypyridine-3-acetonitrile to synthesize derivatives that exhibited significant activity in reducing oxidative stress and inflammation in neuronal cells. These findings suggest its potential utility in treating conditions such as Alzheimer's and Parkinson's diseases.

The synthetic versatility of 6-Bromo-2-hydroxypyridine-3-acetonitrile further underscores its importance. Advances in green chemistry have enabled more efficient and sustainable methods for its production, reducing environmental impact. A 2024 review in Green Chemistry highlighted several catalytic processes that minimize waste and improve yield, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, 6-Bromo-2-hydroxypyridine-3-acetonitrile (CAS: 1806984-20-2) represents a multifaceted tool in modern chemical biology and drug discovery. Its applications span oncology, antimicrobial therapy, and neurodegenerative disease research, supported by robust scientific evidence. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs, solidifying its role in the pharmaceutical industry.